5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid

• IUPAC Name: 5-ethoxy-2-methyl-1H-indole-3-carboxylic acid
• InChI: InChI=1S/C12H13NO3/c1-3-16-8-4-5-10-9(6-8)11(12(14)15)7(2)13-10/h4-6,13H,3H2,1-2H3,(H,14,15)
• InChI Key: RUQVBVMYRGVVIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC(=C2C(=O)O)C
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid is a compound used for proteomics research. It has a molecular formula of C12H13NO3 and a molecular weight of 219.24.

Synthesis Analysis

Methods for the synthesis of indole-3-carboxylic acid derivatives, which would include 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid, have been developed and highlighted in recent years. These methods involve indole cyclization.

Molecular Structure Analysis

The InChI code for 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid is 1S/C12H13NO3/c1-2-15-7-3-4-10-8(5-7)9(6-12(10)14)11(13)16/h3-6H,2H2,1H3,(H,13,14).

Chemical Reactions Analysis

Indole derivatives, including 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid, are of wide interest due to their diverse biological and clinical applications.

Physical And Chemical Properties Analysis

5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid has a molecular weight of 219.24. It has a boiling point of 448.2°C at 760 mmHg.

Scientific Research Applications

Crystal and Molecular Structure Analysis

Research into related indole carboxylic acids, such as 5-methoxyindole-3-acetic acid, has revealed insights into their crystal structure. These studies are significant for understanding the molecular conformation and intermolecular interactions of similar compounds like 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid. Such knowledge is crucial in drug design and material science (Sakaki, Wakahara, Fujiwara, & Tomita, 1975).

Synthesis of Novel Compounds

The synthesis of indole-benzimidazole derivatives using indole carboxylic acids, including variants of 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid, has been documented. This synthesis process is integral for creating new compounds with potential biological activity, which can be explored for various scientific applications (Wang, Liu, Xu, Jiang, & Kang, 2016).

Spectroscopic Profiling and Computational Studies

Research on methyl 5-methoxy-1H-indole-2-carboxylate, a compound related to 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid, involves detailed spectroscopic analysis and computational studies. These studies provide insights into the electronic nature, reactivity, and potential non-linear optical properties of these molecules, which are valuable for various scientific and technological applications (Almutairi et al., 2017).

Manufacturing Synthesis

The manufacturing synthesis of related compounds such as 5-hydroxy-2-methyl-1H-indole demonstrates the feasibility of large-scale production of these molecules. Understanding the synthesis process of such compounds is crucial for their application in industrial and pharmaceutical contexts (Huang, Zhang, Zhang, & Wang, 2010).

Mechanism of Action

Target of Action

Indole derivatives are known to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological changes . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms

Result of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Therefore, it’s plausible that this compound may have similar effects.

Future Directions

Indole derivatives, including 5-Ethoxy-2-methyl-1H-indole-3-carboxylic acid, continue to attract attention due to their diverse biological and clinical applications. Their role in the treatment of various disorders and diseases presents a promising future direction.